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Compound of Interest

Compound Name: Codaphniphylline

Cat. No.: B15591752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Codaphniphylline is a complex C30 Daphniphyllum alkaloid, a family of natural products

known for their intricate polycyclic structures and diverse biological activities. Isolated from the

branches of Daphniphyllum macropodum Miq., these alkaloids have garnered significant

attention from the synthetic and medicinal chemistry communities. This technical guide

provides a comprehensive overview of the known physical and chemical properties of

Codaphniphylline, alongside insights into its isolation and total synthesis. While the specific

biological activities and signaling pathways of Codaphniphylline are not yet extensively

characterized in publicly available literature, this guide serves as a foundational resource for

researchers interested in this unique natural product.

Physicochemical Properties
Codaphniphylline is a white powder with a complex molecular architecture. Its core

physicochemical properties are summarized below.
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Property Value Source

Molecular Formula C₃₀H₄₇NO₃
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 469.7 g/mol
--INVALID-LINK--, --INVALID-

LINK--

Physical Appearance Powder --INVALID-LINK--

Melting Point Data not available

Boiling Point Data not available

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

--INVALID-LINK--

Quantitative Solubility Data not available

Storage Store at 2-8°C in a refrigerator. --INVALID-LINK--

Spectroscopic Data
The structure of Codaphniphylline was originally elucidated by comparison of its NMR, IR,

and mass spectra with that of the related alkaloid, daphniphylline. While specific, detailed

spectral data with peak assignments are not readily available in the public domain, the key

spectroscopic techniques used for its characterization are noted below.
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Spectroscopic Data Remarks

¹H NMR Data not available in tabulated format.

¹³C NMR Data not available in tabulated format.

Infrared (IR) Spectroscopy Data not available in tabulated format.

Mass Spectrometry (MS) Data not available in tabulated format.

X-ray Crystallography

The structure of the related alkaloid,

daphniphylline, was confirmed by X-ray

analysis. Specific crystallographic data for

Codaphniphylline is not publicly available.

Experimental Protocols
Isolation of Codaphniphylline
Codaphniphylline is a naturally occurring alkaloid found in the branches of Daphniphyllum

macropodum Miq. --INVALID-LINK--. A detailed, step-by-step experimental protocol for its

isolation and purification is not available in the readily accessible literature. However, a general

workflow for the isolation of alkaloids from plant material is outlined below.
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Daphniphyllum macropodum branches

Solvent Extraction
(e.g., Chloroform, Dichloromethane)

Crude Alkaloid Extract

Acid-Base Extraction

Purified Alkaloid Fraction

Chromatographic Separation
(e.g., Column Chromatography)

Isolated Codaphniphylline

Click to download full resolution via product page

General workflow for the isolation of Codaphniphylline.

Total Synthesis of (+)-Codaphniphylline
The total synthesis of (+)-Codaphniphylline was a significant achievement in natural product

synthesis, accomplished by the research group of Clayton H. Heathcock. While the full

experimental details are extensive and reside within the primary literature, the overall synthetic
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strategy showcases elegant chemical transformations. The synthesis features the construction

of the complex polycyclic core of the Daphniphyllum alkaloids.

A detailed, step-by-step protocol for the total synthesis is not provided here due to its

complexity and reliance on the full text of the original publication. Researchers are directed to

the primary literature for the complete experimental procedure: J. Org. Chem. 1995, 60, 5,

1120–1130.

Simple Starting Materials

Construction of Key
Tetracyclic Intermediate

Functional Group
Interconversions

Late-Stage Cyclization

(+)-Codaphniphylline

Click to download full resolution via product page

Simplified retrosynthetic overview of the total synthesis of (+)-Codaphniphylline.

Biological Activity and Signaling Pathways
The biological activities of the broader family of Daphniphyllum alkaloids are known to be

diverse, with reports of anticancer, anti-HIV, and vasorelaxant properties among various

members. However, specific studies detailing the molecular mechanism of action or the

signaling pathways directly modulated by Codaphniphylline are not available in the current
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body of scientific literature. Therefore, no signaling pathway diagrams can be provided at this

time.

Conclusion
Codaphniphylline remains an enigmatic member of the Daphniphyllum alkaloid family. While

its complex structure has been successfully synthesized and its basic physicochemical

properties are known, a significant amount of research is still required to fully characterize this

natural product. The lack of detailed public data on its spectral properties, quantitative solubility,

and, most importantly, its biological mechanism of action, presents a clear opportunity for future

research. This guide serves as a starting point for scientists and drug development

professionals interested in exploring the untapped potential of Codaphniphylline and its

derivatives. Further investigation into its pharmacological profile is warranted to uncover its

therapeutic potential.

To cite this document: BenchChem. [An In-depth Technical Guide to Codaphniphylline:
Physicochemical Properties and Synthetic Insights]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15591752#physical-and-chemical-
properties-of-codaphniphylline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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